5-[(2-chlorophenyl)sulfonyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-(2-chlorophenyl)sulfonyl-1-methyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C12H7ClF3N3O2S/c1-19-11(7(6-17)10(18-19)12(14,15)16)22(20,21)9-5-3-2-4-8(9)13/h2-5H,1H3
• InChI Key: ZYBODUNSWCUSSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C#N)S(=O)(=O)C2=CC=CC=C2Cl
• Molecular Formula: C12H7ClF3N3O2S
• DSSTOX Substance ID: DTXSID601128348
• Molecular Weight: 349.72 g/mol
• CAS RN: 318239-37-1

Description

Synthesis Analysis

The synthetic pathway for this compound involves the reaction of appropriate starting materials, including a chlorophenyl sulfone, a trifluoromethyl pyrazole, and a carbonitrile group. Detailed synthetic methods and conditions can be found in relevant literature.

Scientific Research Applications

Chemical Properties and Applications

The compound, 5-[(2-chlorophenyl)sulfonyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile, features in various scientific research and applications primarily due to the presence of sulfonamide, perfluoroalkyl, and pyrazole moieties, each offering unique chemical properties and applications.

• Sulfonamide Applications :

  • Sulfonamide compounds are historically significant as bacteriostatic antibiotics and are still used today for treating bacterial infections and other microorganisms. These compounds are also found in various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics.
  • Sulfonamides are utilized in diverse applications like antiviral HIV protease inhibitors, anticancer agents, and Alzheimer’s disease drugs. They are known for their wide range of therapeutic applications in treating conditions such as cancer, glaucoma, inflammation, and dandruff (Gulcin & Taslimi, 2018; Carta, Scozzafava & Supuran, 2012).

• Perfluoroalkyl and Polyfluoroalkyl Substance (PFAS) Applications :

  • PFAS are used in numerous industrial and consumer products due to their resistance to heat, water, and oil. While perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA) are the most studied, the environmental persistence of these compounds has raised concerns.
  • Research on PFAS focuses on understanding their bioaccumulation, environmental fate, and potential toxicity. They have been found in various species across the globe, prompting investigations into their environmental and health impacts (Lau, Butenhoff & Rogers, 2004; Conder et al., 2008).

• Pyrazole Applications :

  • Pyrazole compounds, particularly trifluoromethylpyrazoles, have garnered attention for their anti-inflammatory and antibacterial properties. The position of the trifluoromethyl group, especially on the 3- or 5-position of the pyrazole nucleus, significantly impacts the activity profile of these compounds. These properties make trifluoromethylpyrazoles valuable in medicinal chemistry as potential candidates for novel anti-inflammatory and antibacterial agents (Kaur, Kumar & Gupta, 2015).